Cas no 88919-24-8 (1-(3-(2-Aminoethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide hydrochloride)

1-(3-(2-Aminoethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide hydrochloride structure
88919-24-8 structure
Product Name:1-(3-(2-Aminoethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide hydrochloride
CAS No:88919-24-8
MF:C12H18ClN3O2S
MW:303.808220386505
CID:1084159
PubChem ID:13286050
Update Time:2025-04-20

1-(3-(2-Aminoethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(2-Aminoethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide hydrochloride
    • 1-[3-(2-Aminoethyl)-1H-indol-5-yl]-N-methylmethanesulfonamide hyd rochloride (1:1)
    • SCHEMBL7558464
    • 88919-24-8
    • AKOS022183037
    • Inchi: 1S/C12H17N3O2S.ClH/c1-14-18(16,17)8-9-2-3-12-11(6-9)10(4-5-13)7-15-12;/h2-3,6-7,14-15H,4-5,8,13H2,1H3;1H
    • InChI Key: JQWDRQGNDNULBY-UHFFFAOYSA-N
    • SMILES: Cl.S(CC1C=CC2=C(C=1)C(=CN2)CCN)(NC)(=O)=O

Computed Properties

  • Exact Mass: 303.0808257g/mol
  • Monoisotopic Mass: 303.0808257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.4Ų

1-(3-(2-Aminoethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide hydrochloride Related Literature

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